Cas no 920436-40-4 (ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate)

• Product Name: ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate
• CAS No: 920436-40-4
• MF: C₁₁H₁₂FN₅O₂
• MW: 265.243684768677
• CID: 6229430
• PubChem ID: 41568068
• Update Time: 2025-06-10

ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate
• ethyl N-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}carbamate
• F2070-0964
• 920436-40-4
• AKOS024625581
• ethyl N-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]carbamate
• CCG-350159
• ethyl ((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)carbamate

• Inchi： 1S/C11H12FN5O2/c1-2-19-11(18)13-7-10-14-15-16-17(10)9-5-3-4-8(12)6-9/h3-6H,2,7H2,1H3,(H,13,18)
• InChI Key： HYDWLFPJMBAPQI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CNC(=O)OCC)=NN=N1

Computed Properties

• Exact Mass: 265.09750280g/mol
• Monoisotopic Mass: 265.09750280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.9Ų

Additional information on ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate

Recent Advances in the Study of Ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate (CAS: 920436-40-4)

Ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate (CAS: 920436-40-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and future research directions.

The compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a fluorophenyl group and a carbamate moiety in its structure enhances its potential as a bioactive molecule. Recent synthetic approaches have optimized the yield and purity of ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate, making it more accessible for further pharmacological studies.

In vitro studies have demonstrated that ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate exhibits promising activity against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve the inhibition of key enzymatic pathways essential for microbial survival. Additionally, preliminary data suggest that the compound may have potential as an anticancer agent, with selective cytotoxicity observed in certain cancer cell lines.

Further investigations into the pharmacokinetics and toxicity profile of ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate are underway. Early results indicate favorable absorption and distribution properties, although detailed metabolic studies are required to fully understand its in vivo behavior. The compound's stability under physiological conditions and its potential for drug-drug interactions are also areas of active research.

In conclusion, ethyl N-{1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}carbamate (CAS: 920436-40-4) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and broad-spectrum biological activities make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential and optimization of its pharmacological properties will be critical for its eventual clinical application.